Cas no 59646-51-4 (Pentabromobenzoyl chloride)
Pentabromobenzoyl chloride structure
Product Name:Pentabromobenzoyl chloride
CAS No:59646-51-4
MF:C7Br5ClO
MW:535.047297477722
CID:2834313
PubChem ID:23051734
Update Time:2025-04-21
Pentabromobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL10332292
- NZDADZRJNSDCOL-UHFFFAOYSA-N
- 59646-51-4
- DTXSID80630066
- Pentabromobenzoyl chloride
-
- Inchi： 1S/C7Br5ClO/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10
- InChI Key： NZDADZRJNSDCOL-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C(=C(C=1C(=O)Cl)Br)Br)Br)Br
Computed Properties
- Exact Mass: 533.55136Da
- Monoisotopic Mass: 529.55546Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 17.1Ų
Pentabromobenzoyl chloride Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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